Cas no 1186663-19-3 (Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride)

• Product Name: Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride
• CAS No: 1186663-19-3
• MF: C₁₁H₂₂ClNO₂
• MW: 235.75088262558
• MDL: MFCD11656787
• CID: 1056080
• PubChem ID: 53429631
• Update Time: 2025-06-16

Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-isopropylpiperidine-4-carboxylate hydrochloride
• Ethyl 4-Isopropyl-4-piperidinecarboxylate Hydrochloride
• Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride (1:1)
• ETHYL 4-ISOPROPYL-4-PIPERIDINECARBOXYLATE HCL
• C11H21NO2.HCl
• 6779AJ
• SY004643
• AX8173643
• AB1000165
• Ethyl 4-isopropyl-4-piperidinecarboxylate, HCl
• Ethyl4-Isopropyl-4-piperidinecarboxylateHydrochloride
• MFCD11656787
• DB-020816
• ethyl 4-propan-2-ylpiperidine-4-carboxylate;hydrochloride
• AKOS015950488
• AS-31978
• A893051
• SB43430
• CS-0441775
• 1186663-19-3
• Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride

• MDL： MFCD11656787
• Inchi： 1S/C11H21NO2.ClH/c1-4-14-10(13)11(9(2)3)5-7-12-8-6-11;/h9,12H,4-8H2,1-3H3;1H
• InChI Key： ZLMORSGKUMAHSF-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1(CCNCC1)C(C)C)=O

Computed Properties

• Exact Mass: 235.13400
• Monoisotopic Mass: 235.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• PSA: 38.33000
• LogP: 2.70610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride

Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride (CAS No. 1186663-19-3): A Comprehensive Overview

Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride (CAS No. 1186663-19-3) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and molecular research. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential in various therapeutic areas.

The molecular structure of Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride consists of a piperidine ring substituted with an isopropyl group and a carboxylate ester moiety, further modified by a hydrochloride salt form. This specific configuration imparts distinct pharmacological properties, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, the compound has been extensively studied for its role in the development of novel therapeutic agents. Its structural framework is particularly interesting due to the presence of the piperidine ring, which is a common pharmacophore in many bioactive molecules. The isopropyl substitution enhances the lipophilicity of the compound, facilitating better membrane penetration and potentially improving bioavailability.

One of the most compelling aspects of Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride is its utility in the synthesis of central nervous system (CNS) drugs. The piperidine scaffold is frequently employed in the development of medications targeting neurological disorders due to its ability to interact with various neurotransmitter receptors. Recent studies have highlighted its potential in the design of compounds that modulate dopamine and serotonin pathways, which are implicated in conditions such as depression, anxiety, and Parkinson's disease.

Furthermore, the ester group in Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride provides a versatile handle for further chemical modifications. This allows researchers to explore diverse derivatization strategies, leading to the development of novel analogs with enhanced pharmacological profiles. The hydrochloride salt form also contributes to improved solubility and stability, making it more suitable for formulation into pharmaceutical products.

The compound has been investigated in several preclinical studies for its potential anti-inflammatory and analgesic properties. The interaction between the isopropyl group and biological targets suggests that it may interfere with inflammatory pathways, offering a new approach to treating chronic inflammatory conditions. Additionally, its ability to modulate pain perception makes it a promising candidate for developing new pain management therapies.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies using Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride as a lead compound. These computational approaches have accelerated the discovery process by identifying potential drug candidates with high affinity for target receptors. Such methodologies are crucial in modern drug discovery pipelines, where rapid identification of promising molecules can significantly reduce development timelines.

The synthesis of Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve high yields and purity. The optimization of these synthetic routes is essential for large-scale production and ensures that the final product meets stringent pharmaceutical standards.

In conclusion, Ethyl 4-isopropyl-4-piperidinecarboxylate hydrochloride (CAS No. 1186663-19-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse applications make it a valuable tool for researchers developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing some of the most challenging medical conditions.